Cas no 243444-81-7 (6,8-dichloro-1,2,4triazolo4,3-apyridine-3-thiol)

• Product Name: 6,8-dichloro-1,2,4triazolo4,3-apyridine-3-thiol
• CAS No: 243444-81-7
• MF: C₆H₃Cl₂N₃S
• MW: 220.079117059708
• CID: 5729637
• PubChem ID: 2388916
• Update Time: 2025-05-25

6,8-dichloro-1,2,4triazolo4,3-apyridine-3-thiol Chemical and Physical Properties

Names and Identifiers

• STL301635
• AB00717857-01
• Z56889114
• 6,8-Dichloro-[1,2,4]triazolo[4,3-a]pyridine-3-thiol
• AKOS000271053
• CCG-321052
• 6,8-dichloro[1,2,4]triazolo[4,3-a]pyridine-3-thiol
• 243444-81-7
• CS-0219828
• 6,8-dichloro-2H-[1,2,4]triazolo[4,3-a]pyridine-3-thione
• EN300-05052
• 6,8-dichloro-1,2,4triazolo4,3-apyridine-3-thiol

• Inchi： 1S/C6H3Cl2N3S/c7-3-1-4(8)5-9-10-6(12)11(5)2-3/h1-2H,(H,10,12)
• InChI Key： JDSFMQYOLKDWJO-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN2C(NN=C21)=S)Cl

Computed Properties

• Exact Mass: 218.9424737g/mol
• Monoisotopic Mass: 218.9424737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.7Ų

Additional information on 6,8-dichloro-1,2,4triazolo4,3-apyridine-3-thiol

Recent Advances in the Study of 6,8-Dichloro-1,2,4-Triazolo[4,3-a]Pyridine-3-Thiol (CAS: 243444-81-7)

The compound 6,8-dichloro-1,2,4-triazolo[4,3-a]pyridine-3-thiol (CAS: 243444-81-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 6,8-dichloro-1,2,4-triazolo[4,3-a]pyridine-3-thiol as a scaffold for the development of novel bioactive molecules. Its triazolopyridine core, combined with the dichloro and thiol functional groups, provides a robust platform for chemical modifications, enabling the exploration of diverse pharmacological activities. Researchers have successfully synthesized derivatives of this compound, demonstrating its potential as a lead structure in the design of enzyme inhibitors and antimicrobial agents.

One of the most promising areas of research involves the compound's interaction with key biological targets. In vitro studies have shown that 6,8-dichloro-1,2,4-triazolo[4,3-a]pyridine-3-thiol exhibits inhibitory activity against several enzymes, including kinases and proteases, which are critical in various disease pathways. These findings suggest its potential utility in treating conditions such as cancer, inflammatory diseases, and infectious diseases. Further mechanistic studies are underway to elucidate the precise molecular interactions and optimize the compound's efficacy and selectivity.

In addition to its biological activity, recent advancements in synthetic methodologies have improved the efficiency and scalability of producing 6,8-dichloro-1,2,4-triazolo[4,3-a]pyridine-3-thiol. Novel catalytic approaches and green chemistry techniques have been employed to reduce the environmental impact of its synthesis while maintaining high yields and purity. These developments are crucial for facilitating its transition from laboratory-scale research to industrial applications.

Despite these promising results, challenges remain in the development of 6,8-dichloro-1,2,4-triazolo[4,3-a]pyridine-3-thiol-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 6,8-dichloro-1,2,4-triazolo[4,3-a]pyridine-3-thiol represents a compelling candidate for further investigation in medicinal chemistry. Its unique structural features, combined with its demonstrated biological activity, position it as a valuable tool for drug discovery. Continued research efforts will be critical in unlocking its full therapeutic potential and translating these findings into tangible medical advancements.